Leukotriene D4-d5
Leukotriene D4-d5
Leukotriene D4-d5 (LTD4-d5) contains five deuterium atoms at the 19, 19/', 20, 20 and 20 positions. It is intended for use as an internal standard for the quantification of LTD4 by GC- or LC-mass spectrometry. LTD4 is one of the constituents of slow-reacting substance of anaphylaxis (SRS-A) produced by the metabolism of LTC4 by γ-glutamyl transpeptidase. It is the first cysteinyl leukotriene metabolite of LTC4. Like LTC4, LTD4-induced bronchoconstriction and enhanced vascular permeability contribute to the pathogenesis of asthma and acute hypersensitivity. LTD4 is equipotent to LTC4 in its biological activities, except that LTD4 is nearly 100-fold more effective in the contraction of peripheral airway smooth muscle.
Brand Name:
Vulcanchem
CAS No.:
1240398-17-7
VCID:
VC0026540
InChI:
InChI=1S/C25H40N2O6S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22(21(28)15-14-17-23(29)30)34-19-20(26)25(33)27-18-24(31)32/h6-7,9-13,16,20-22,28H,2-5,8,14-15,17-19,26H2,1H3,(H,27,33)(H,29,30)(H,31,32)/b7-6-,10-9-,12-11+,16-13+/t20-,21-,22+/m0/s1/i1D3,2D2
SMILES:
CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)NCC(=O)O)N
Molecular Formula:
C25H35D5N2O6S
Molecular Weight:
501.7
Leukotriene D4-d5
CAS No.: 1240398-17-7
Reference Standards
VCID: VC0026540
Molecular Formula: C25H35D5N2O6S
Molecular Weight: 501.7
| CAS No. | 1240398-17-7 |
|---|---|
| Product Name | Leukotriene D4-d5 |
| Molecular Formula | C25H35D5N2O6S |
| Molecular Weight | 501.7 |
| IUPAC Name | (5S,6R,7E,9E,11Z,14Z)-6-[(2R)-2-amino-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-19,19,20,20,20-pentadeuterio-5-hydroxyicosa-7,9,11,14-tetraenoic acid |
| Standard InChI | InChI=1S/C25H40N2O6S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22(21(28)15-14-17-23(29)30)34-19-20(26)25(33)27-18-24(31)32/h6-7,9-13,16,20-22,28H,2-5,8,14-15,17-19,26H2,1H3,(H,27,33)(H,29,30)(H,31,32)/b7-6-,10-9-,12-11+,16-13+/t20-,21-,22+/m0/s1/i1D3,2D2 |
| Standard InChIKey | YEESKJGWJFYOOK-HXHZKDJLSA-N |
| SMILES | CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)NCC(=O)O)N |
| Description | Leukotriene D4-d5 (LTD4-d5) contains five deuterium atoms at the 19, 19/', 20, 20 and 20 positions. It is intended for use as an internal standard for the quantification of LTD4 by GC- or LC-mass spectrometry. LTD4 is one of the constituents of slow-reacting substance of anaphylaxis (SRS-A) produced by the metabolism of LTC4 by γ-glutamyl transpeptidase. It is the first cysteinyl leukotriene metabolite of LTC4. Like LTC4, LTD4-induced bronchoconstriction and enhanced vascular permeability contribute to the pathogenesis of asthma and acute hypersensitivity. LTD4 is equipotent to LTC4 in its biological activities, except that LTD4 is nearly 100-fold more effective in the contraction of peripheral airway smooth muscle. |
| Synonyms | LTD4-d5 |
| Reference | 1.Örning, L.,Hammarström, S., and Samuelsson, B. Leukotriene D: A slow reacting substance from rat basophilic leukemia cells. Proceedings of the National Academy of Sciences of the United States of America 77, 2014-2017 (1980). |
| PubChem Compound | 126456002 |
| Last Modified | Nov 11 2021 |
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